3-(1H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride

• IUPAC Name: 3-(2H-tetrazol-5-yl)piperidine;hydrochloride
• InChI: InChI=1S/C6H11N5.ClH/c1-2-5(4-7-3-1)6-8-10-11-9-6;/h5,7H,1-4H2,(H,8,9,10,11);1H
• InChI Key: KSOUXMGCAWTMTN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C2=NNN=N2.Cl
• Molecular Formula: C6H12ClN5
• Molecular Weight: 189.65 g/mol
• CAS No.: 91419-61-3

Description

“3-(1H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride” is a chemical compound with the IUPAC name 3-((1H-tetrazol-5-yl)methyl)piperidine hydrochloride. It has a molecular weight of 203.67. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H13N5.ClH/c1-2-6(5-8-3-1)4-7-9-11-12-10-7;/h6,8H,1-5H2,(H,9,10,11,12);1H. This code provides a standard way to encode the compound’s molecular structure and formula.

Scientific Research Applications

Antimicrobial Activity

• A study by Elavarasan et al. (2014) synthesized novel heterocyclic compounds containing tetrazoles and piperidine nuclei. These compounds, which are related to 3-(1H-1,2,3,4-tetrazol-5-yl)piperidine hydrochloride, showed promising antimicrobial activity, suggesting potential use in developing new antimicrobial agents (Elavarasan, Bhakiaraj, & Gopalakrishnan, 2014).

Synthesis and Structural Analysis

• Research by Kitaeva et al. (1984) involved the alkylation of 1H-5-R-tetrazoles with compounds including piperidine derivatives. The study provides insights into the synthesis pathways and structural variations of tetrazole-piperidine compounds (Kitaeva, Ishmetova, Latosh, & Voronina, 1984).

Biological Activity and Crystal Structure

• A 2015 study by Li et al. synthesized a compound related to this compound and analyzed its crystal structure and biological activity. The study contributes to understanding the structural and functional properties of such compounds (Li et al., 2015).

Novel Bioactive Heterocycle Synthesis

• Thimmegowda et al. (2009) synthesized a novel bioactive heterocycle involving a piperidine derivative. This research could have implications for the synthesis and application of similar compounds like this compound in medicinal chemistry (Thimmegowda et al., 2009).

Molecular Interaction Studies

• Research by Shim et al. (2002) studied the molecular interactions of a compound containing a piperidine moiety with cannabinoid receptors. This kind of research provides a deeper understanding of how piperidine derivatives, such as this compound, interact at the molecular level (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).